Cas no 2418728-56-8 (3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide)
3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-7558115
- 2418728-56-8
- 3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide
- Z4244367904
-
- Inchi: 1S/C18H21N3O2S/c1-12-8-19-18(24-12)20-17(22)14-3-2-4-16(7-14)23-11-15-10-21(15)9-13-5-6-13/h2-4,7-8,13,15H,5-6,9-11H2,1H3,(H,19,20,22)
- InChI Key: ZGFOMOSIRNJUGX-UHFFFAOYSA-N
- SMILES: S1C(C)=CN=C1NC(C1=CC=CC(=C1)OCC1CN1CC1CC1)=O
Computed Properties
- Exact Mass: 343.13544809g/mol
- Monoisotopic Mass: 343.13544809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 82.5Ų
3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7558115-1.0g |
2418728-56-8 | 95% | 1.0g |
$0.0 | 2024-05-23 |
3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide
Professional Introduction to Compound with CAS No. 2418728-56-8 and Product Name: 3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide
Compound with the CAS number 2418728-56-8 and the product name 3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a cyclopropylmethyl group, an aziridine moiety, and a benzamide core, combined with a thiazole ring, makes this molecule a promising candidate for further investigation in drug discovery and therapeutic applications.
The structural complexity of 3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide is not merely an academic curiosity but holds practical implications for its interaction with biological targets. The cyclopropylmethyl group is known for its ability to enhance the metabolic stability of molecules, while the aziridine ring can serve as a versatile handle for further chemical modifications. These features make it an attractive scaffold for medicinal chemists aiming to develop novel compounds with improved pharmacokinetic profiles.
In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The benzamide moiety in this compound is particularly noteworthy, as it is frequently found in bioactive molecules that exhibit anti-inflammatory, antiviral, and anticancer properties. The incorporation of a 5-methylthiazole ring further enhances the compound's potential by introducing additional functional groups that can interact with biological targets in a specific manner.
One of the most compelling aspects of 3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide is its potential as an intermediate in the synthesis of more complex pharmacophores. The aziridine ring, in particular, is highly reactive and can undergo various transformations, including ring-opening reactions with nucleophiles. This reactivity allows for the facile introduction of diverse functional groups, enabling the creation of libraries of derivatives with tailored biological activities.
Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide, with their intricate architecture, are well-positioned to contribute to this effort. By exploring the pharmacological properties of such molecules, researchers can gain insights into new mechanisms of action and identify novel therapeutic targets.
The synthesis of 3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide presents both challenges and opportunities for synthetic chemists. The need to maintain regioselectivity during the introduction of various functional groups requires careful planning and execution. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision.
In conclusion, 3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide represents a promising entity in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies.
2418728-56-8 (3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N-(5-methyl-1,3-thiazol-2-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)